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Compound of Interest

Compound Name: Cyprofuram

Cat. No.: B166988

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of cyprofuram and other anilide fungicides,
focusing on their performance, mechanisms of action, and toxicological profiles. The
information is supported by available experimental data to assist researchers in understanding
the nuances of this class of fungicides.

Overview of Anilide Fungicides

Anilide fungicides are a class of agricultural chemicals used to control fungal pathogens.[1]
They are derivatives of aniline and are utilized in the synthesis of a range of crop protection
products.[2] This guide will compare the obsolete fungicide cyprofuram with other anilide
fungicides, primarily focusing on the more widely studied phenylamide sub-class, which
includes metalaxyl, mefenoxam, and benalaxyl.

Comparative Efficacy

Due to the obsolete status of cyprofuram, comprehensive, recent comparative efficacy data is
limited. However, a key study provides a direct comparison with metalaxyl against
Phytophthora palmivora, an oomycete pathogen. Oomycetes, such as Phytophthora and
Pythium species, are major targets for anilide fungicides.[2][3][4]

Table 1. Comparative Efficacy of Cyprofuram and Metalaxyl against Phytophthora palmivora
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Data sourced from a study on the mode of action of cyprofuram.

Mechanism of Action

Anilide fungicides exhibit different modes of action depending on their chemical sub-class.

Cyprofuram: Disruption of Nucleic Acid and Lipid
Synthesis

Cyprofuram's primary mode of action appears to be the disruption of nucleic acid synthesis in
susceptible fungi. However, its inhibitory effect is notably less potent than that of metalaxyl. At
high concentrations, cyprofuram reduced the rate of nucleic acid synthesis in Phytophthora
palmivora by a maximum of approximately 48%. Interestingly, at lower, sub-lethal
concentrations, it was observed to stimulate nucleic acid synthesis.

Furthermore, cyprofuram has a distinct effect on lipid metabolism, stimulating lipid synthesis at
sub-lethal concentrations and altering the composition of the lipids synthesized. This dual effect
on fundamental cellular processes contributes to its fungicidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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